Cas no 1220030-96-5 (2-Methoxy-6,7-dihydro-5H-pyrrolo-[3,4-d]pyrimidin-4-ol)

• Product Name: 2-Methoxy-6,7-dihydro-5H-pyrrolo-[3,4-d]pyrimidin-4-ol
• CAS No: 1220030-96-5
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD13562956
• CID: 4688147
• Update Time: 2025-07-01

2-Methoxy-6,7-dihydro-5H-pyrrolo-[3,4-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6,7-dihydro-5H-pyrrolo-[3,4-d]pyrimidin-4-ol
• 2-Methoxy-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one
• 2-methoxy-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-4-ol

• MDL： MFCD13562956
• Inchi： 1S/C7H9N3O2/c1-12-7-9-5-3-8-2-4(5)6(11)10-7/h8H,2-3H2,1H3,(H,9,10,11)
• InChI Key： HGEFMHBEAUVEAQ-UHFFFAOYSA-N
• SMILES： O(C)C1NC(C2=C(CNC2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 293
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-Methoxy-6,7-dihydro-5H-pyrrolo-[3,4-d]pyrimidin-4-ol

Introduction to 2-Methoxy-6,7-dihydro-5H-pyrrolo-[3,4-d]pyrimidin-4-ol (CAS No: 1220030-96-5)

2-Methoxy-6,7-dihydro-5H-pyrrolo-[3,4-d]pyrimidin-4-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolopyrimidine class, a scaffold that is widely recognized for its role in the development of various therapeutic agents. The presence of a methoxy group at the 2-position and the specific arrangement of the nitrogen atoms in the pyrrolopyrimidine ring contribute to its distinct chemical profile, making it a subject of interest for further investigation.

The CAS No: 1220030-96-5 is a unique identifier that distinguishes this compound within the chemical literature and databases. This numbering system ensures that researchers and industry professionals can accurately reference and retrieve information about this specific molecule. The compound's molecular formula and structural formula are essential for understanding its reactivity, solubility, and potential interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 2-Methoxy-6,7-dihydro-5H-pyrrolo-[3,4-d]pyrimidin-4-ol with greater precision. These studies suggest that the compound may exhibit properties relevant to drug discovery, particularly in the areas of antiviral and anticancer research. The pyrrolopyrimidine core is known to mimic natural nucleobases, which makes it a promising candidate for inhibiting enzymes involved in DNA replication and transcription.

In particular, the methoxy group at the 2-position of the pyrrolopyrimidine ring has been shown to enhance binding affinity to certain biological targets. This modification can influence both the electronic properties and steric environment of the molecule, potentially leading to improved pharmacokinetic profiles. Researchers are exploring how this structural feature contributes to the compound's ability to interact with proteins and nucleic acids, which could be pivotal in developing new therapeutic strategies.

The synthesis of 2-Methoxy-6,7-dihydro-5H-pyrrolo-[3,4-d]pyrimidin-4-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrrolopyrimidine core efficiently. These techniques not only improve the scalability of production but also allow for modifications that can fine-tune the biological activity of the compound.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that derivatives of pyrrolopyrimidines may have therapeutic effects against various diseases by targeting specific molecular pathways. For instance, studies have shown that certain pyrrolopyrimidine-based compounds can inhibit kinases, which are enzymes involved in cell signaling pathways that are often dysregulated in cancer cells.

The role of 2-Methoxy-6,7-dihydro-5H-pyrrolo-[3,4-d]pyrimidin-4-ol in drug discovery is further highlighted by its ability to undergo structural modifications without losing its core pharmacophoric features. This flexibility allows medicinal chemists to design libraries of analogs with tailored properties for specific therapeutic applications. High-throughput screening (HTS) techniques have been utilized to rapidly assess the activity of these analogs against a range of biological targets.

Moreover, recent clinical trials have demonstrated promising results with compounds derived from pyrrolopyrimidine scaffolds. These trials focus on evaluating the safety and efficacy of novel drugs designed to interact with key biological pathways involved in diseases such as cancer and viral infections. The findings from these studies provide valuable insights into how 2-Methoxy-6,7-dihydro-5H-pyrrolo-[3,4-d]pyrimidin-4-ol could be developed into a lead compound for future therapeutics.

The chemical stability and bioavailability of 2-Methoxy-6,7-dihydro-5H-pyrrolo-[3,4-d]pyrimidin-4-ol are critical factors that must be considered during drug development. Advances in formulation science have enabled researchers to enhance these properties through various strategies, such as prodrug design and encapsulation techniques. These approaches aim to improve the compound's absorption, distribution, metabolism, excretion (ADME), and overall therapeutic efficacy.

In conclusion,2-Methoxy-6,7-dihydro-5H-pyrrolo-[3,4-d]pyrimidin-4-ol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The ongoing research into this compound underscores its importance as a lead molecule for developing new drugs targeting various diseases. As scientific understanding continues to evolve，the applications of this compound are expected to expand，offering new hope for patients worldwide.